1-(4-bromophenyl)-3-methoxyurea
Overview
Description
1-(4-Bromophenyl)-3-methoxyurea (4-BP-3MU) is a chemical compound of the urea family. It is a colorless, crystalline solid that is soluble in water and other organic solvents. 4-BP-3MU is used in a variety of scientific research applications, including organic synthesis and pharmaceutical research. It is also used as a reagent in biochemical and physiological experiments.
Scientific Research Applications
Crystallographic Analysis
The crystal structure of metobromuron, a compound structurally related to 1-(4-bromophenyl)-3-methoxyurea, has been analyzed, revealing hydrogen bonds, weak C—H⋯π interactions, and short intermolecular Br⋯Br contacts that form a two-dimensional network. This analysis can provide insights into the compound's interaction in solid states and potential for forming specific crystalline arrangements (Kang et al., 2015).
Optical and Electronic Properties
Chalcone derivatives containing a bromophenyl group have been studied for their optical and electronic properties. These studies include analyses of linear optical, second and third-order nonlinear optical properties, and charge transport properties, highlighting their potential use in semiconductor devices and materials science (Shkir et al., 2019).
Molecular Docking and Biological Studies
1-(4-methoxyphenyl)-3-(pyridine-3-ylmethyl)thiourea, a compound similar to 1-(4-bromophenyl)-3-methoxyurea, has been synthesized and analyzed through molecular docking, DNA binding, cytotoxicity, and density functional theory (DFT) studies. This research provides a foundation for understanding the biological interactions and potential therapeutic applications of such compounds (Mushtaque et al., 2016).
Application in Molecular Electronics
Aryl bromides, including compounds like 1-(4-bromophenyl)-3-methoxyurea, serve as essential precursors for thiol end-capped molecular wires. These compounds are pivotal in the development of oligo(phenylenevinylene) and oligo(phenyleneethynylene) wires for molecular electronics, demonstrating their significance in creating efficient synthetic transformations for electronic applications (Stuhr-Hansen et al., 2005).
Anticancer Potential
Research on bromophenol derivatives, including those structurally related to 1-(4-bromophenyl)-3-methoxyurea, has explored their anticancer activities. Studies have revealed the mechanisms through which these compounds can induce cell cycle arrest and apoptosis in cancer cells, particularly focusing on reactive oxygen species (ROS)-mediated pathways and signaling pathways such as PI3K/Akt and MAPK, underscoring their potential as anticancer drugs (Guo et al., 2018).
Mechanism of Action
Target of Action
Compounds with similar structures have shown potent antileishmanial and antimalarial activities . These compounds have been found to interact with Leishmania aethiopica clinical isolate and Plasmodium berghei .
Mode of Action
Related compounds have shown to inhibit the enzymatic activity of thioredoxin reductase (trxr) and topoisomerase ib (topo ib) . TrxR is a selenoenzyme essential for antioxidant defense and redox homeostasis, and Topo IB is an enzyme that alters the topologic states of DNA during transcription .
Biochemical Pathways
Related compounds have been found to affect the pathways involving reactive oxygen species (ros) and free radicals . Overexpression of ROS has been linked to disease development .
Pharmacokinetics
A study on similar compounds suggests that they have good bioavailability and low systemic toxicity .
Result of Action
Related compounds have shown to cause dramatic behavioral changes, body movement impairment, and even reduced number of survival organisms .
Action Environment
It is known that factors such as temperature, ph, and the presence of other substances can affect the action of similar compounds .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(4-bromophenyl)-3-methoxyurea involves the reaction of 4-bromophenyl isocyanate with methoxyamine hydrochloride in the presence of a base to form the desired product.", "Starting Materials": [ "4-bromophenyl isocyanate", "methoxyamine hydrochloride", "base (e.g. triethylamine)" ], "Reaction": [ "Dissolve 4-bromophenyl isocyanate in a suitable solvent (e.g. dichloromethane).", "Add a stoichiometric amount of methoxyamine hydrochloride to the solution.", "Add a base (e.g. triethylamine) to the solution to facilitate the reaction.", "Stir the reaction mixture at room temperature for several hours.", "Extract the product with a suitable solvent (e.g. ethyl acetate).", "Purify the product by recrystallization or column chromatography." ] } | |
CAS RN |
27112-32-9 |
Product Name |
1-(4-bromophenyl)-3-methoxyurea |
Molecular Formula |
C8H9BrN2O2 |
Molecular Weight |
245.1 |
Purity |
91 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
